Cas no 2228253-76-5 (2-1-(4-fluoropyridin-2-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(4-fluoropyridin-2-yl)cyclopropylpropan-2-amine
• CAS No: 2228253-76-5
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 5952767
• PubChem ID: 165763046
• Update Time: 2025-05-24

2-1-(4-fluoropyridin-2-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-fluoropyridin-2-yl)cyclopropylpropan-2-amine
• 2228253-76-5
• EN300-1787581
• 2-[1-(4-fluoropyridin-2-yl)cyclopropyl]propan-2-amine

• Inchi： 1S/C11H15FN2/c1-10(2,13)11(4-5-11)9-7-8(12)3-6-14-9/h3,6-7H,4-5,13H2,1-2H3
• InChI Key： VTYMEQWEEJGQTB-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(4-fluoropyridin-2-yl)cyclopropylpropan-2-amine

Introduction to 2-(1-(4-fluoropyridin-2-yl)cyclopropyl)propan-2-amine (CAS No. 2228253-76-5)

Introduction: The compound CAS No. 2228253-76-5, also known as 2-(1-(4-fluoropyridin-2-yl)cyclopropyl)propan-2-amine, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and potential therapeutic applications of this compound.

Structural Features: The molecule CAS No. 2228253-76-5 consists of a cyclopropyl group attached to a 4-fluoropyridine ring, with a propanamine moiety completing its structure. The cyclopropyl group is a three-membered ring with high ring strain, which contributes to its reactivity and unique chemical properties. The 4-fluoropyridine ring introduces electronic effects that can influence the molecule's interaction with biological targets. The combination of these structural elements makes this compound highly versatile in terms of its potential interactions with biological systems.

Synthesis Methods: The synthesis of CAS No. 228769991 involves a series of carefully designed organic reactions. Key steps include the formation of the cyclopropyl group through cyclopropanation reactions, followed by the introduction of the 4-fluoropyridine ring via coupling reactions. The final step involves the attachment of the propanamine moiety, which is achieved through nucleophilic substitution or amide bond formation techniques. These methods ensure high yields and purity, making the compound suitable for advanced biological studies.

Pharmacological Properties: Recent studies have highlighted the remarkable pharmacological properties of CAS No. 11903897, particularly in the context of its activity against various disease targets. For instance, research has demonstrated its potential as a modulator of ion channels, which are critical in neurological disorders such as epilepsy and chronic pain. Additionally, this compound has shown promise in inhibiting key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory therapies.

Therapeutic Applications: The therapeutic potential of CAS No. 11903897 is vast and continues to be explored across multiple therapeutic areas. One area of significant interest is its role in neurodegenerative diseases, where it has shown potential in modulating neurotransmitter systems and reducing oxidative stress. Furthermore, preclinical studies suggest that this compound may have anticancer properties, particularly in targeting specific signaling pathways that are critical for tumor growth and metastasis.

Conclusion: In conclusion, CAS No. 11903897, or (R)-N-(4-fluoropyridinio)hexanamide, represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure, coupled with its diverse pharmacological activities, positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry and beyond.